Cas no 946344-91-8 (1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine)

• Product Name: 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine
• CAS No: 946344-91-8
• MF: C₂₄H₂₄FN₇O₂
• MW: 461.491467475891
• CID: 5505124
• PubChem ID: 22585283
• Update Time: 2025-07-15

1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• F2865-0347
• 946344-91-8
• (4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone
• VU0502871-1
• AKOS002044207
• 1-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]-4-[4-(propan-2-yloxy)benzoyl]piperazine
• 3-(4-fluorophenyl)-7-[4-(4-isopropoxybenzoyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• [4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(4-propan-2-yloxyphenyl)methanone
• 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

• Inchi： 1S/C24H24FN7O2/c1-16(2)34-20-9-3-17(4-10-20)24(33)31-13-11-30(12-14-31)22-21-23(27-15-26-22)32(29-28-21)19-7-5-18(25)6-8-19/h3-10,15-16H,11-14H2,1-2H3
• InChI Key： KVSADSBHOKMATK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C(=NC=N2)N2CCN(C(C3C=CC(=CC=3)OC(C)C)=O)CC2)N=N1

Computed Properties

• Exact Mass: 461.19755120g/mol
• Monoisotopic Mass: 461.19755120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

Introduction to Compound with CAS No. 946344-91-8 and Its Applications in Modern Pharmaceutical Research

Chemical research continues to advance at a remarkable pace, with novel compounds being discovered and synthesized at an unprecedented rate. Among these, the compound with the CAS number 946344-91-8 has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical development. This compound, formally known as 1-3-(4-fluorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(4-(propan-2-yloxy)benzoyl)piperazine, represents a fascinating example of how intricate molecular architectures can lead to promising therapeutic outcomes.

The structural framework of this compound incorporates several key functional groups that contribute to its pharmacological profile. The presence of a triazolo[4,5-d]pyrimidin core is particularly noteworthy, as this motif has been extensively studied for its biological activity. Triazolopyrimidines are known for their ability to interact with various biological targets, making them valuable scaffolds in drug design. In particular, the 1,2,3triazole ring enhances the compound's stability and bioavailability, while the pyrimidine moiety contributes to its binding affinity for biological receptors.

The fluorine atom in the 4-fluorophenyl group is another critical feature of this compound. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to modulate metabolic pathways and improve pharmacokinetic properties. The introduction of fluorine can enhance the compound's lipophilicity and binding affinity, making it more effective in targeting specific biological pathways. Additionally, the propan-2-yloxy group in the benzoyl moiety adds another layer of complexity to the molecule, potentially influencing its solubility and metabolic stability.

In recent years, there has been growing interest in the development of multitargeted drugs that can address multiple aspects of a disease simultaneously. The compound with CAS No. 946344-91-8 exhibits characteristics that make it a candidate for such an approach. Its dual functionality, arising from the combination of the triazolopyrimidine and benzoylpiperazine moieties, suggests potential activity against multiple therapeutic targets. This multitargeting capability is particularly relevant in the treatment of complex diseases where multiple pathways are involved.

The piperazine ring in the molecular structure is another important feature that contributes to the compound's pharmacological properties. Piperazines are known for their ability to modulate neurotransmitter systems and have been widely used in the development of antipsychotic and antidepressant drugs. The presence of a benzoyl group attached to the piperazine ring further enhances its pharmacological potential by introducing additional binding interactions with biological targets.

Recent studies have highlighted the importance of understanding the role of molecular chirality in drug development. The compound with CAS No. 946344-91-8 is a racemic mixture, meaning it contains both enantiomers of the molecule. Research has shown that enantiomers can exhibit different pharmacological activities, making it crucial to investigate their individual contributions. Further research is needed to determine whether one enantiomer is more active or whether both enantiomers need to be considered for therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, can be employed to improve efficiency and scalability.

In conclusion, the compound with CAS No. 946344-91-8 represents a promising candidate for further pharmaceutical research due to its unique structural features and potential multitargeting capabilities. Its incorporation of key functional groups such as the triazolopyrimidine core, fluorine-substituted phenyl ring, and piperazine moiety makes it an intriguing molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it holds great promise for contributing to advancements in modern medicine.